Cas no 861446-23-3 (1-O-Levulinoyl Resveratrol Diacetate)

1-O-Levulinoyl Resveratrol Diacetate structure

861446-23-3 structure

Product Name:1-O-Levulinoyl Resveratrol Diacetate

CAS No:861446-23-3

Molecular Formula:C₂₃H₂₂O₇

Molecular Weight:410.416587352753

CID:1064050

1-O-Levulinoyl Resveratrol Diacetate Properties

Names and Identifiers

- 1-O-Levulinoyl Resveratrol Diacetate
- 3,4'-Diacetoxy-5-(levulinoyloxy)stilbene
- [3-Acetyloxy-5-[(E)-2-(4-acetyloxyphenyl)ethenyl]phenyl] 4-oxopentanoate
- InChIKey： MNLPGXAHAQDWEJ-AATRIKPKSA-N
- Inchi： 1S/C23H22O7/c1-15(24)4-11-23(27)30-22-13-19(12-21(14-22)29-17(3)26)6-5-18-7-9-20(10-8-18)28-16(2)25/h5-10,12-14H,4,11H2,1-3H3/b6-5+
- SMILES： O(C(CCC(C)=O)=O)C1C=C(C=C(/C=C/C2C=CC(=CC=2)OC(C)=O)C=1)OC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 11
Heavy Atom Count: 30
Complexity: 646
Topological Polar Surface Area: 96

1-O-Levulinoyl Resveratrol Diacetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Biosynth	LJB44623-5 mg	1-o-Levulinoyl resveratrol diacetate	861446-23-3		5mg	$105.00
TRC	L379700-10mg	1-O-Levulinoyl Resveratrol Diacetate	861446-23-3		10mg	$ 150.00	2023-09-07

1-O-Levulinoyl Resveratrol Diacetate Related Literature

1. Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans†

Mengxia Feng,Huanfeng Jiang,Liangbin Huang Org. Chem. Front., 2022,9, 5864-5871
2. A tripartite carbohydrate-binding module to functionalize cellulose nanocrystals†

Angeline Pelus,Gaëlle Bordes,Sophie Barbe,Younes Bouchiba,Callum Burnard,Juan Cortés,Brice Enjalbert,Jeremy Esque,Alejandro Estaña,Régis Fauré,Anthony K. Henras,Stéphanie Heux,Claude Le Men,Pierre Millard,Sébastien Nouaille,Julien Pérochon,Marion Toanen,Gilles Truan,Amandine Verdier,Camille Wagner,Yves Romeo,Cédric Y. Montanier Biomater. Sci., 2021,9, 7444-7455
3. Aqueous synthesis of composition-tuned defects in CuInSe2 nanocrystals for enhanced visible-light photocatalytic H2 evolution†

Senlin Qu,Xin Yuan,Yu Li,Xingyang Li,Xiujuan Zhou,Kexiang Zhang,Juan Xu,Changlai Yuan Nanoscale Adv., 2021,3, 2334-2342
4. Online transient isotachophoresis concentration by the pseudo-terminating electrolyte buffer for the separation of DNA–aptamer and its thrombin complex in poly(methyl methacrylate) microchip†

Jun Wang Analyst, 2011,136, 1142-1147
5. Pore structure and electrochemical properties of CNT-based electrodes studied by in situ small/wide angle X-ray scattering†

Cleis Santos,Álvaro Ridruejo,Rebeca Marcilla,Juan José Vilatela J. Mater. Chem. A, 2019,7, 5305-5314
6. Signaling mechanisms of LOV domains: new insights from molecular dynamics studies†

Peter L. Freddolino,Kevin H. Gardner,Klaus Schulten Photochem. Photobiol. Sci., 2013,12, 1158-1170
7. Efficient hydrodeoxygenation of lignin-derived phenols and dimeric ethers with synergistic [Bmim]PF6-Ru/SBA-15 catalysis under acid free conditions†

Haoyu Yao,Jiayu Xin,Junli Xu,Ying Kang,Yongqing Yang,Guangming Cai Green Chem., 2019,21, 597-605
8. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393
9. Structural colored fiber fabricated by a facile colloid self-assembly method in micro-space†

Zhifu Liu,Qinghong Zhang,Hongzhi Wang,Yaogang Li Chem. Commun., 2011,47, 12801-12803
10. Cellular uptake and trafficking of polydiacetylene micelles†

Edmond Gravel,Benoit Thézé,Isabelle Jacques,Parambath Anilkumar,Karine Gombert,Frédéric Ducongé,Eric Doris Nanoscale, 2013,5, 1955-1960

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